2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide

• Molecular Formula: C10H14F3N5O
• Molecular Weight: 277.25 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-[(3-piperidin-4-yl-1H-1,2,4-triazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C10H14F3N5O/c11-10(12,13)9(19)15-5-7-16-8(18-17-7)6-1-3-14-4-2-6/h6,14H,1-5H2,(H,15,19)(H,16,17,18)
• InChI Key: QIRYEZASCIUYED-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NNC(=N2)CNC(=O)C(F)(F)F

Description

2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide (CAS: 2060008-12-8) is a nitrogen-rich heterocyclic compound with a molecular formula of C₁₀H₁₄F₃N₅O and a molecular weight of 277.25 g/mol . Its structure comprises a 1,2,4-triazole core substituted at position 3 with a piperidin-4-yl group and at position 5 with a trifluoroacetamide-linked methyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide typically involves the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving appropriate precursors.

Attachment of the Piperidine Ring: The piperidine ring is introduced through a nucleophilic substitution reaction.

Introduction of the Trifluoroacetamide Group: The trifluoroacetamide group is added via an acylation reaction using trifluoroacetic anhydride.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of advanced catalysts, optimized reaction conditions, and purification techniques.

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups within the compound.

Substitution: Nucleophilic or electrophilic substitution reactions can be performed to introduce different substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce various functional groups.

Scientific Research Applications

2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of biological pathways and interactions.

Industry: The compound can be utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide involves its interaction with specific molecular targets. The trifluoroacetamide group can interact with enzymes or receptors, modulating their activity. The piperidine and triazole rings may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
Target Compound	- 3-(piperidin-4-yl) - 5-(trifluoroacetamidomethyl)	C₁₀H₁₄F₃N₅O	277.25	Piperidine enhances flexibility; trifluoromethyl improves stability
N-{4-[1-(4-Fluorophenyl)-3-(hydrazinecarbonyl)-1H-1,2,4-triazol-5-yl]phenyl}acetamide (9a)	- 1-(4-fluorophenyl) - 3-(hydrazinecarbonyl)	C₁₆H₁₃FN₆O₂	340.31	Fluorophenyl enhances hydrophobicity; hydrazinecarbonyl enables hydrogen bonding
N-{4-[1-(4-Chlorophenyl)-3-(hydrazinecarbonyl)-1H-1,2,4-triazol-5-yl]phenyl}acetamide (9b)	- 1-(4-chlorophenyl) - 3-(hydrazinecarbonyl)	C₁₆H₁₃ClN₆O₂	356.77	Chlorophenyl increases electron-withdrawing effects
N-[2-Chloro-5-(trifluoromethyl)phenyl]-2-{[4-(3-methylphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	- 3-sulfanyl linkage - pyridinyl and methylphenyl substituents	C₂₄H₁₈ClF₃N₆OS	546.95	Sulfur atom enhances polarizability; pyridine improves solubility
2-[3-Propyl-4-(1H-pyrrol-1-yl)-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide	- Thioxo group - Pyrrolyl and propyl substituents	C₁₈H₁₉F₃N₆OS	432.45	Thioxo group increases electrophilicity; pyrrole enables π-π interactions

Physicochemical Properties

• Lipophilicity : The target compound’s trifluoromethyl group increases logP compared to hydrazinecarbonyl derivatives (9a–b), favoring blood-brain barrier penetration .
• Solubility : Sulfur-containing analogues (e.g., ) show higher aqueous solubility due to polarizable sulfur atoms, whereas piperidine-containing compounds (e.g., target) balance solubility with membrane permeability .

Biological Activity

2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide is a synthetic compound notable for its trifluoromethyl group and piperidine ring attached to a triazole moiety. This unique structural combination has garnered attention in medicinal chemistry due to its potential biological activities. The compound's molecular formula is $C_{11}H_{14}F_3N_5O$, with a molecular weight of 277.25 g/mol.

Chemical Structure and Properties

The structural features of 2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide include:

Feature	Description
Trifluoromethyl Group	Enhances lipophilicity and metabolic stability
Piperidine Ring	Contributes to biological activity
Triazole Moiety	Known for diverse pharmacological properties

The trifluoromethyl group is particularly significant as it often enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

Research indicates that compounds containing triazole and piperidine structures frequently exhibit significant biological activity. The mechanisms by which 2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide exerts its effects include:

• Enzyme Inhibition : The compound may inhibit specific enzymes relevant to disease pathways.
• Receptor Binding : It can interact with various receptors, potentially modulating their activity.

Therapeutic Potential

The compound has shown promise in several therapeutic areas:

• Antimicrobial Activity : Preliminary studies suggest that it may possess antimicrobial properties against various pathogens.
• Anticancer Properties : Similar compounds have been explored for their ability to inhibit cancer cell proliferation through mechanisms such as the inhibition of dihydrofolate reductase (DHFR) and other kinases involved in cell signaling pathways.

Study 1: Antimicrobial Efficacy

A study investigated the antimicrobial efficacy of triazole derivatives including 2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide against bacterial strains. The results indicated a significant reduction in bacterial growth at certain concentrations.

Study 2: Antitumor Activity

In vitro assays demonstrated that the compound inhibited the growth of various cancer cell lines. The mechanism was attributed to the disruption of key signaling pathways essential for tumor growth and survival.

Research Findings

Recent research has focused on the synthesis and biological evaluation of triazole derivatives. Key findings include:

Compound Name	Biological Target	Activity Level
2,2,2-Trifluoro-N-{[3-(piperidin-4-yl)-1H-1,2,4-triazol-5-yl]methyl}acetamide	DHFR	High Affinity
Other Triazole Derivatives	Various Kinases	Moderate to High

The compound's activity against DHFR suggests a potential role in cancer treatment by inhibiting DNA synthesis.